Cas no 66718-80-7 (Propanedinitrile, (1-butylpentylidene)-)
66718-80-7 structure
Product Name:Propanedinitrile, (1-butylpentylidene)-
CAS No:66718-80-7
MF:C12H18N2
MW:190.284722805023
CID:395903
PubChem ID:22112103
Update Time:2025-04-19
Propanedinitrile, (1-butylpentylidene)- Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile, (1-butylpentylidene)-
- 2-nonan-5-ylidenepropanedinitrile
- (Nonan-5-ylidene)propanedinitrile
- SCHEMBL7887279
- DTXSID00622509
- 66718-80-7
-
- Inchi: 1S/C12H18N2/c1-3-5-7-11(8-6-4-2)12(9-13)10-14/h3-8H2,1-2H3
- InChI Key: JQIHLJRXCBCPEU-UHFFFAOYSA-N
- SMILES: N#C/C(/C#N)=C(\CCCC)/CCCC
Computed Properties
- Exact Mass: 190.146998583g/mol
- Monoisotopic Mass: 190.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 47.6Ų
Propanedinitrile, (1-butylpentylidene)- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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